LDLR-fucosyltransferaseAS fusion protein (315-323)
Description
LDLR-fucosyltransferaseAS fusion protein
Scientific Research Applications
1. Tumor Antigen Identification
The fusion protein generated by the chromosomal rearrangement of the low-density lipid receptor (LDLR) gene and GDP-L-fucose:β-D-galactoside 2-α-L-fucosyltransferase (FUT) has been identified as a novel melanoma antigen. This antigen is recognized by CD4+ T cells, suggesting its potential role in antitumor immune responses (Wang, X. Wang, & S. Rosenberg, 1999).
2. Lipoprotein Trafficking and Cardiovascular Disease
LDLR, a key protein in human cholesterol metabolism, and its related proteins are involved in lipoprotein trafficking, impacting cardiovascular disease. Research has shown that members of the LDLR family, including VLDLR and LRPs, regulate the cellular uptake of apoE- and apoB-containing lipoproteins such as LDL and VLDL (Go & A. Mani, 2012).
3. Alzheimer’s Disease Pathogenesis
Among the LDLR family members, the role of LDLR-related protein 1 (LRP1) in Alzheimer’s disease (AD) pathogenesis has been extensively studied. LRP1 is implicated in regulating amyloid-β peptides' metabolism in the brain and periphery, contributing to AD development in both amyloid-β-dependent and -independent manners (Shinohara et al., 2017).
4. Glycosylation and Cellular Functions
The role of core fucosylation in the function of LDL receptor-related protein-1 (LRP-1) has been investigated. Loss of core fucosylation impairs LRP-1's function, impacting the endocytosis of insulin-like growth factor-binding protein 3 (IGFBP-3), thereby highlighting the crucial role of glycosylation in receptor function (Lee et al., 2006).
5. Osteoporosis and Lipid Metabolism
LDLR deficiency has been linked to impaired osteoclastogenesis and increased bone mass in mice. This suggests a critical role of LDLR in osteoclast formation, potentially affecting osteoporosis and lipid metabolism (Okayasu et al., 2012).
properties
sequence |
WRRAPAPGA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
LDLR-fucosyltransferaseAS fusion protein (315-323) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
